Cas no 95360-33-1 (2-(Chloromethyl)-methyl Ester Benzeneacetic Acid)

2-(Chloromethyl)-methyl Ester Benzeneacetic Acid structure

95360-33-1 structure

Product Name:2-(Chloromethyl)-methyl Ester Benzeneacetic Acid

CAS No:95360-33-1

MF:C₁₀H₁₁ClO₂

MW:198.646142244339

MDL:MFCD09998926

CID:859008

Update Time:2024-10-25

2-(Chloromethyl)-methyl Ester Benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, 2-(chloromethyl)-, methyl ester
- methyl 2-[4-(chloromethyl)phenyl]acetate
- Methyl 2-(chloromethyl)benzeneacetate (ACI)
- Methyl (2-chloromethylphenyl)acetate
- Methyl 2-(2-chloromethyl)phenylacetate
- Methyl 2-(2-(chloromethyl)phenyl)acetate
- 4-(Chloromethyl)-phenylacetic acid methyl ester
- 2-(ChloroMethyl)-benzeneacetic acid Methyl ester
- Methyl 2-[2-(Chloromethyl)Phenyl]Acetate
- Methyl 2-[2-(Chloromethyl)Phenyl]Acetate(WX630300)
- 2-(Chloromethyl)-methyl Ester Benzeneacetic Acid
- MDL： MFCD09998926
- Inchi： 1S/C10H11ClO2/c1-13-10(12)6-8-4-2-3-5-9(8)7-11/h2-5H,6-7H2,1H3
- InChI Key： MKQGUCPIBZQIRP-UHFFFAOYSA-N
- SMILES： C1(CC(OC)=O)=CC=CC=C1CCl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4

Experimental Properties

Density: 1.168±0.06 g/cm3(Predicted)
Boiling Point: 272.2±20.0 °C(Predicted)

2-(Chloromethyl)-methyl Ester Benzeneacetic Acid Customs Data

HS CODE：2916399090

2-(Chloromethyl)-methyl Ester Benzeneacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015038079-5g	Methyl 2-[4-(chloromethyl)phenyl]acetate	95360-33-1	98%	5g	$675.23	2023-08-31
Alichem	A015038079-25g	Methyl 2-[4-(chloromethyl)phenyl]acetate	95360-33-1	98%	25g	$1773.38	2023-08-31
Ambeed	A566121-100mg	Methyl 2-(2-(chloromethyl)phenyl)acetate	95360-33-1	98%	100mg	$31.0	2025-03-01
Ambeed	A566121-250mg	Methyl 2-(2-(chloromethyl)phenyl)acetate	95360-33-1	98%	250mg	$52.0	2025-03-01
Ambeed	A566121-1g	Methyl 2-(2-(chloromethyl)phenyl)acetate	95360-33-1	98%	1g	$124.0	2025-03-01
Apollo Scientific	OR943804-250mg	Methyl 2-[2-(chloromethyl)phenyl]acetate	95360-33-1	95%	250mg	£180.00	2025-02-20
Apollo Scientific	OR943804-1g	Methyl 2-[2-(chloromethyl)phenyl]acetate	95360-33-1	95%	1g	£445.00	2025-02-20
TRC	C030000-100mg	2-(Chloromethyl)-methyl Ester Benzeneacetic Acid	95360-33-1		100mg	$ 75.00	2023-04-18
TRC	C030000-250mg	2-(Chloromethyl)-methyl Ester Benzeneacetic Acid	95360-33-1		250mg	$ 144.00	2023-04-18
TRC	C030000-500mg	2-(Chloromethyl)-methyl Ester Benzeneacetic Acid	95360-33-1		500mg	$ 207.00	2023-04-18

2-(Chloromethyl)-methyl Ester Benzeneacetic Acid Production Method

Production Method 1

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Thionyl chloride Catalysts: Dimethylformamide Solvents: Methanol , Water ; 20 °C; 4 h, 20 °C

Reference

: Preparation method of methyl 2-(2-(((6-(trifluoromethyl)pyridin-2-yl)oxy)methyl)phenyl)acetate

, China, , ,

Production Method 2

6772-67-4

95360-33-1

Reaction Conditions

1.1 rt → 20 °C; 1 h, 20 °C

Reference

: Preparation method of methyl 2-(2-chloromethylphenyl)-3-methoxyacrylate

, China, , ,

Production Method 3

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid

Reference

: Process for producing 2-(halomethyl)phenylacetic acid esters

, World Intellectual Property Organization, , ,

Production Method 4

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride ; -5 - 0 °C; 2 h, 0 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; pH 6

Reference

: Benzylimidazole derivatives as aromatase inhibitors as antitumor agents and their preparation, pharmaceutical compositions and use in the treatment of carcinoma

, China, , ,

Production Method 5

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

: Preparation of methyl [2-(chloro- or bromomethyl)phenyl]acetates by the reaction of 3-isochromanone with methanol and thionyl chloride or bromide

, World Intellectual Property Organization, , ,

Production Method 6

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 2 h, 0 °C; 16 h, rt

Reference

: Preparation of benzopyrazolodiazepinones compounds as Sppl2A inhibitors

, World Intellectual Property Organization, , ,

Production Method 7

95335-46-9

95360-33-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 15 min, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 30 min, rt
1.3 Reagents: Water ; rt

Reference

: Preparation of aminomethyl-biaryl derivatives as complement alternative pathway modulators for treatment of opthalmic and other diseases

, World Intellectual Property Organization, , ,

Production Method 8

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; rt → 0 °C; 48 h, rt

Reference

: Spiro imidazole derivatives as PPAR modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases associated with PPAR activity.

, World Intellectual Property Organization, , ,

Production Method 9

95335-46-9

95360-33-1

Reaction Conditions

Reference

: o-(Aminomethyl)phenylacetic acid

, Japan, , ,

Production Method 10

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid ; 0.5 h, rt; 2 h, rt

Reference

: Preparation of novel crystalline form of picoxystrobin useful as agrochemical fungicide

, World Intellectual Property Organization, , ,

Production Method 11

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 2 h, 0 °C; 16 h, rt

Reference

: Discovery of the First Potent, Selective, and Orally Bioavailable Signal Peptide Peptidase-Like 2a (SPPL2a) Inhibitor Displaying Pronounced Immunomodulatory Effects In Vivo

Velcicky, Juraj ; Bodendorf, Ursula; Rigollier, Pascal; Epple, Robert; Beisner, Daniel R.; et al, Journal of Medicinal Chemistry, 2018, 61(3), 865-880

Production Method 12

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; cooled; 16 h, rt

Reference

: Synthesis of the Phenylpyridal Scaffold as a Helical Peptide Mimetic

Bourne, Gregory T.; Kuster, Daniel J.; Marshall, Garland R., Chemistry - A European Journal, 2010, 16(28), 8439-8445

Production Method 13

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; 3 min; 8 h, rt

Reference

: Preparation of indazole compounds as CGRP-receptor antagonists

, United States, , ,

Production Method 14

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Atomic chlorine Solvents: Methanol

Reference

: Studies on the Phenyldimethylsilyllithium Reagent and its Applications to Organic Synthesis

Roberts, Rick S., 1996, , ,

Production Method 15

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 2 h, -5 °C → 0 °C

Reference

: Syntheses and QSAR studies of benzylimidazole derivatives and benzylcarbazole as potential aromatase inhibitors

Dai, Y.; Xiao, Y.; Wang, Q.; Wei, S.; Zhang, X.; et al, Asian Journal of Chemistry, 2014, 26(8), 2381-2388

Production Method 16

4385-35-7

95360-33-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 2 h, 0 °C
1.2 Reagents: Potassium carbonate Solvents: Water ; 0 °C; pH 6

Reference

: Flavonoid as aromatase inhibitor and its preparation

, China, , ,

Production Method 17

95335-46-9

95360-33-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 15 min, rt
1.2 Solvents: Dichloromethane ; 30 min, rt
1.3 Reagents: Water ; rt

Reference

: Aminomethylbiaryl derivatives as complement factor D inhibitors and their preparation

, Argentina, , ,

Production Method 18

4385-35-7

95360-33-1

Reaction Conditions

1.1 Solvents: Toluene ; rt → 5 °C
1.2 Reagents: Thionyl chloride ; < 10 °C
1.3 Reagents: Hydrogen peroxide Solvents: Water ; 10 °C → rt; 2 h, rt

Reference

: Preparation of Picoxystrobin

, China, , ,

Production Method 19

95360-33-1

Reaction Conditions

Reference

: Constrained indazoloazepinones and related compounds as CGRP-receptor antagonists and their preparation, pharmaceutical compositions, and use for treatment of migraine

, United States, , ,